Cas no 1005292-70-5 (2-(4-chlorophenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide
• CAS No: 1005292-70-5
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 5508062
• Update Time: 2025-10-18

2-(4-chlorophenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-6-quinolinyl]-
• 2-(4-chlorophenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

• Inchi： 1S/C21H23ClN2O3/c1-14(2)21(26)24-11-3-4-15-12-17(7-10-19(15)24)23-20(25)13-27-18-8-5-16(22)6-9-18/h5-10,12,14H,3-4,11,13H2,1-2H3,(H,23,25)
• InChI Key： RPTJLRYIDYWICO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)COC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(4-chlorophenoxy)-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide

Introduction to 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-6-yl]acetamide (CAS No. 1005292-70-5)

2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide (CAS No. 1005292-70-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and features a unique structural arrangement that includes a chlorophenyl ether group and a tetrahydroquinoline moiety. The combination of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide is characterized by its aromatic and heterocyclic components. The presence of the chlorophenyl ether group enhances its lipophilicity, which is crucial for crossing biological membranes and reaching target tissues. The tetrahydroquinoline moiety, on the other hand, contributes to its biological activity by interacting with specific protein targets.

Recent studies have explored the potential therapeutic applications of 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be useful in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's potential as an antitumor agent. Preclinical studies have shown that 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. This makes it a potential candidate for further development in oncology.

In addition to its anti-inflammatory and antitumor activities, 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has also been studied for its neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and neurotoxicity by scavenging free radicals and inhibiting the activation of microglia. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, resulting in several metabolites that are excreted via urine and feces.

Safety and toxicity studies have also been conducted to evaluate the potential risks associated with the use of 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide. These studies have shown that it has a wide therapeutic window and low toxicity at therapeutic doses. However, like any other drug candidate, it is essential to conduct comprehensive preclinical and clinical trials to ensure its safety and efficacy in humans.

In conclusion, 2-(4-Chlorophenoxy)-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide (CAS No. 1005292-70-5) is a multifaceted compound with diverse pharmacological activities. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.